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Compound of Interest

Compound Name: Tolbutamide-d9

Cat. No.: B8135477

For researchers, scientists, and drug development professionals, ensuring safe handling and
proper disposal of chemical compounds is paramount. This document provides a
comprehensive guide to the personal protective equipment (PPE), operational procedures, and
disposal plans for Tolbutamide-d9.

Tolbutamide-d9 is the deuterated form of Tolbutamide, a sulfonylurea oral hypoglycemic
agent.[1] It is primarily used as an internal standard for the quantification of Tolbutamide in
research settings.[2][3][4] While some safety data sheets (SDS) may not classify Tolbutamide-
d9 as hazardous under the Globally Harmonized System (GHS)[5], others provide specific
hazard classifications. To ensure the highest level of safety, it is prudent to adhere to the more
stringent safety precautions.

Hazard Identification and Classification

Based on available safety data, Tolbutamide-d9 is classified with the following hazards:
o Acute toxicity, oral (Category 4): Harmful if swallowed.

o Skin corrosion/irritation (Category 2): Causes skin irritation.

e Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.

o Specific target organ toxicity, single exposure (Respiratory tract irritation, Category 3): May
cause respiratory irritation.
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Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to minimize exposure when handling
Tolbutamide-d9.
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PPE Category

Item

Specifications and Best
Practices

Hand Protection

Protective gloves

Chemical-resistant gloves
(e.g., nitrile rubber). It is
recommended to wear two
pairs of gloves, especially
when compounding,
administering, and disposing of
the compound. Change gloves
regularly or immediately if they
are torn, punctured, or

contaminated.

Eye/Face Protection

Safety goggles

Use safety goggles with side-
shields to protect against

splashes and dust.

Skin and Body Protection

Protective clothing

Wear a disposable gown made
of low-permeability fabric with
a solid front, long sleeves, and
tight-fitting cuffs. Impervious
clothing should be used to

prevent skin contact.

Respiratory Protection

Respirator

An N-95 or N-100 particle
mask is sufficient for most
activities. Use in a well-
ventilated area or under a
fume hood. If significant
aerosolization or dust is
expected, a chemical
cartridge-type respirator may

be necessary.

Operational Plan: Step-by-Step Handling

Procedures
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This section outlines the procedural guidance for the safe handling of Tolbutamide-d9 from
receipt to use.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

e Store in a cool, dry, and well-ventilated place in a tightly closed container.

o Store locked up.

2. Preparation and Use:

e Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

o Ensure adequate ventilation and have a safety shower and eye wash station readily
accessible.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Do not eat, drink, or smoke in the handling area.

» Wash hands thoroughly after handling.

3. In Case of a Spill:

o Evacuate personnel from the immediate area.

o Wear full personal protective equipment.

e Prevent further leakage or spillage if it is safe to do so. Keep the product away from drains
and water courses.

o For solid spills, carefully sweep or scoop up the material, avoiding dust generation.

e For solutions, absorb with a liquid-binding material such as diatomite or universal binders.

o Decontaminate the spill area and equipment by scrubbing with alcohol.
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e Collect all contaminated materials in a sealed container for proper disposal.

Disposal Plan

Proper disposal of Tolbutamide-d9 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

o Collect waste Tolbutamide-d9 and any contaminated materials (e.g., gloves, wipes,
absorbent material) in a designated, properly labeled, and sealed hazardous waste
container.

e Do not mix with other waste streams unless compatible.
2. Disposal Method:

» Dispose of the contents and container in accordance with local, state, and federal
regulations.

e Hazardous waste should be handled by a licensed professional waste disposal service.
¢ Never pour hazardous chemicals down the sink or drain.
3. Container Disposal:

o Empty containers that held hazardous waste should be triple-rinsed before being disposed of
as regular trash. The labels should be defaced to prevent misuse.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Tolbutamide-d9 in a
laboratory setting.
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Safe Handling Workflow for Tolbutamide-d9

Preparation Handling Use Cleanup & Disposal

Click to download full resolution via product page

Caption: A workflow diagram illustrating the procedural steps for the safe handling of
Tolbutamide-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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